Cas no 107862-65-7 (4H,5H,6H-pyrrolo[1,2-b]pyrazole)

4H,5H,6H-pyrrolo[1,2-b]pyrazole structure
107862-65-7 structure
Product Name:4H,5H,6H-pyrrolo[1,2-b]pyrazole
CAS No:107862-65-7
MF:C6H8N2
MW:108.141120910645
MDL:MFCD18072560
CID:840118
PubChem ID:11073365
Update Time:2025-04-19

4H,5H,6H-pyrrolo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole
    • 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-
    • DEFLUORO APREPITANT
    • 5,6-dihydro-4h-pyrrolo(1,2-b)pyrazole
    • 4H,5H,6H-PYRROLO[1,2-B]PYRAZOLE
    • LQKUERRPRLVSLZ-UHFFFAOYSA-N
    • 1601AA
    • FCH1154166
    • SB12195
    • OR350467
    • AX8161654
    • 107862-65-7
    • SCHEMBL1027881
    • DA-15813
    • DTXSID00454120
    • 4H-Pyrrolo[1,2-b]pyrazole, 5,6-dihydro-; 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole
    • DS-13571
    • SY108657
    • CS-0054078
    • AKOS016005786
    • MFCD18072560
    • O11325
    • 4H,5H,6H-pyrrolo[1,2-b]pyrazole
    • MDL: MFCD18072560
    • Inchi: 1S/C6H8N2/c1-2-6-3-4-7-8(6)5-1/h3-4H,1-2,5H2
    • InChI Key: LQKUERRPRLVSLZ-UHFFFAOYSA-N
    • SMILES: N12C(=CC=N1)CCC2

Computed Properties

  • Exact Mass: 108.068748264g/mol
  • Monoisotopic Mass: 108.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 92.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.23
  • Boiling Point: 206 ºC
  • Flash Point: 78 ºC
  • PSA: 17.82000
  • LogP: 0.82930

4H,5H,6H-pyrrolo[1,2-b]pyrazole Pricemore >>

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TRC
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ChemScence
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ChemScence
CS-0054078-1g
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abcr
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